5-Hydrazinyl-4-methyl-1H-benzo[d]imidazole

• Molecular Formula: C8H10N4
• Molecular Weight: 162.19 g/mol
• IUPAC Name: (4-methyl-1H-benzimidazol-5-yl)hydrazine
• InChI: InChI=1S/C8H10N4/c1-5-6(12-9)2-3-7-8(5)11-4-10-7/h2-4,12H,9H2,1H3,(H,10,11)
• InChI Key: SGHSQBVXLAPYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=CN2)NN

Description

5-Hydrazinyl-4-methyl-1H-benzo[d]imidazole is a heterocyclic compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Hydrazinyl-4-methyl-1H-benzo[d]imidazole typically involves the cyclization of appropriate precursors. One common method involves the reaction of o-phenylenediamine with hydrazine derivatives under acidic conditions. The reaction is usually carried out in the presence of a catalyst such as anhydrous aluminum chloride .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The choice of solvents, temperature control, and purification techniques are crucial for large-scale synthesis.